Cas no 1007768-20-8 (2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide
• CAS No: 1007768-20-8
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 5682422
• PubChem ID: 24231587
• Update Time: 2025-05-21

2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS000916769
• starbld0007043
• EN300-26583707
• 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide
• N-Mesityl-2-(methylthio)nicotinamide
• 1007768-20-8
• Z28130749

• Inchi： 1S/C16H18N2OS/c1-10-8-11(2)14(12(3)9-10)18-15(19)13-6-5-7-17-16(13)20-4/h5-9H,1-4H3,(H,18,19)
• InChI Key： NNACQLJZNNJOJD-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-(2,4,6-Trimethylphenyl)Pyridine-3-Carboxamide (CAS No. 1007768-20-8)

The compound 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide (CAS No. 1007768-20-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine-3-carboxamide core and methylsulfanyl substituent, make it a subject of interest for scientists exploring novel bioactive compounds. In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in drug discovery and material science applications.

One of the key reasons researchers are drawn to 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide is its potential role in modulating biological pathways. The presence of the trimethylphenyl group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug development. This aligns with current trends in small-molecule therapeutics, where optimizing pharmacokinetic properties is a major focus. Additionally, the methylsulfanyl moiety may contribute to interactions with enzymes or receptors, making it a candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1007768-20-8 involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Researchers frequently employ amide coupling techniques and sulfur incorporation strategies to achieve the desired structure. The compound’s stability under various conditions has also been a topic of discussion in forums dedicated to organic synthesis optimization, reflecting its practical utility in lab settings.

In the context of agrochemical innovation, 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide has been explored for its potential as a crop protection agent. Its structural motifs resemble those found in certain pesticide intermediates, sparking interest in its mode of action against pests or pathogens. This aligns with global efforts to develop sustainable agriculture solutions, a hot topic in both academic and industrial circles.

The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, are frequently analyzed using computational tools like molecular docking or QSAR modeling. These analyses are part of broader trends in cheminformatics and AI-driven drug design, areas where users often search for "predictive modeling for bioactive compounds" or "optimizing molecular descriptors." Such applications highlight the intersection of traditional chemistry with cutting-edge computational chemistry techniques.

Safety and handling of CAS No. 1007768-20-8 follow standard laboratory protocols for organic intermediates. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling—a point emphasized in laboratory safety guidelines shared across research institutions. This practical aspect resonates with frequent search queries like "best practices for handling synthetic intermediates" or "chemical storage protocols for research labs."

Looking ahead, the future applications of 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide may expand into material science, particularly in designing functionalized polymers or coordination complexes. Its aromatic system and potential metal-binding sites make it a candidate for catalysis research—another area witnessing growing interest in both academic publications and patent filings.

For suppliers and manufacturers, the compound’s custom synthesis availability is often highlighted in chemical procurement platforms. Searches related to "bulk quantities of specialized pyridine derivatives" or "CAS No. 1007768-20-8 suppliers" reflect market demand from both pharmaceutical developers and contract research organizations (CROs). This commercial dimension adds to the compound’s relevance in the fine chemicals sector.

In conclusion, 2-(methylsulfanyl)-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide represents a compelling case study in how targeted molecular design can yield compounds with diverse potential. Its journey from chemical synthesis to potential applications mirrors broader trends in molecular innovation, making it a subject worthy of continued exploration across multiple scientific disciplines.